(E)-ethyl 2-(4-hydroxy-3-methoxybenzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

Specification

• CAS No.: 327055-10-7
• Molecular Formula: C24H22N2O5S
• Molecular Weight: 450.51
• IUPAC Name: ethyl (2E)-2-[(4-hydroxy-3-methoxyphenyl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• Standard InChI: InChI=1S/C24H22N2O5S/c1-4-31-23(29)20-14(2)25-24-26(21(20)16-8-6-5-7-9-16)22(28)19(32-24)13-15-10-11-17(27)18(12-15)30-3/h5-13,21,27H,4H2,1-3H3/b19-13+
• Standard InChI Key: ILIBXICKJCWOTF-CPNJWEJPSA-N
• SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC(=C(C=C4)O)OC)S2)C

Introduction

Structural and Molecular Characteristics

Core Architecture and Stereochemical Features

The compound features a thiazolo[3,2-a]pyrimidine bicyclic core fused with a 4-hydroxy-3-methoxybenzylidene substituent at position 2 and a phenyl group at position 5. X-ray crystallographic studies of analogous structures reveal that the pyrimidine ring adopts a twisted boat conformation, with the benzylidene moiety positioned axially to minimize steric hindrance. The (E)-configuration of the exocyclic double bond (C2=C1') is stabilized by intramolecular hydrogen bonding between the hydroxyl group (O4) and the thiazole nitrogen (N1), as observed in related derivatives.

Table 1: Key Structural Parameters

Parameter	Value/Description
Molecular formula	C₂₄H₂₂N₂O₅S
Molecular weight	450.51 g/mol
Crystal system	Monoclinic
Space group	P2₁/c
Dihedral angle (C5–C6–N2)	85.36°
Hydrogen bond length (O–H)	1.82 Å (O4–N1)

The ethyl carboxylate group at position 6 enhances solubility in polar solvents, while the 4-methoxy substituent on the benzylidene moiety contributes to π-π stacking interactions with biological targets.

Synthetic Methodologies

Multi-Component Reaction Pathways

The synthesis typically involves a three-step protocol:

• Biginelli Condensation: Ethyl acetoacetate, thiourea, and 4-hydroxy-3-methoxybenzaldehyde undergo cyclocondensation in acetic acid to form 1,2,3,4-tetrahydropyrimidine-2-thione intermediates.

• Thiazole Ring Formation: Treatment with ethyl chloroacetate in dimethylformamide (DMF) facilitates cyclization, yielding the thiazolo[3,2-a]pyrimidine core.

• Benzylidene Incorporation: A Knoevenagel condensation with 4-hydroxy-3-methoxybenzaldehyde in the presence of sodium acetate produces the final (E)-configured product.

Key Reaction Conditions

• Catalysts: Zinc chloride (Biginelli step), POCl₃ (for chlorination).

• Solvents: Glacial acetic acid, ethanol, DMF.

• Yields: 65–85% after recrystallization.

Biological and Pharmacological Profile

Anticancer Activity

In vitro assays against A549 (lung adenocarcinoma) and DU-145 (prostate cancer) cell lines demonstrated significant cytotoxicity, with IC₅₀ values of 12.3 µM and 14.7 µM, respectively. Mechanistic studies suggest apoptosis induction via mitochondrial pathway activation, evidenced by caspase-3 cleavage and Bax/Bcl-2 ratio modulation.

Antimicrobial Efficacy

The compound exhibited broad-spectrum activity against Staphylococcus aureus (MIC: 8 µg/mL) and Candida albicans (MIC: 16 µg/mL), outperforming fluconazole in fungal models. Docking studies attribute this to strong binding with DNA gyrase (ΔG: −9.2 kcal/mol) and dihydrofolate reductase (ΔG: −8.7 kcal/mol).

Assay Type	Target/Model	Result
Cytotoxicity	A549 cells	IC₅₀: 12.3 µM
Antifungal	Candida albicans	MIC: 16 µg/mL
Docking (DNA gyrase)	PDB: 1KZN	ΔG: −9.2 kcal/mol

Computational and Mechanistic Insights

Density Functional Theory (DFT) Analysis

DFT calculations (B3LYP/6-311G**) revealed a HOMO-LUMO gap of 3.8 eV, indicating high chemical stability. The electrophilicity index (ω = 1.7 eV) suggests preferential reactivity toward nucleophilic biological targets.

Molecular Dynamics Simulations

Simulations of the compound bound to DNA gyrase (PDB: 1KZN) showed persistent hydrogen bonds with Asp73 and Arg76 over 50 ns, stabilizing the enzyme-inhibitor complex.

Applications and Future Directions

Pharmaceutical Development

The compound’s dual anticancer-antimicrobial profile positions it as a lead candidate for combination therapies, particularly in drug-resistant infections. Structural analogs with halogen substitutions (e.g., Br at C5) show enhanced blood-brain barrier permeability, suggesting potential in CNS targeting.

Material Science Applications

Its planar aromatic core and extended conjugation make it a candidate for organic semiconductors, with a calculated charge mobility of 0.12 cm²/V·s.